Cas no 2694744-70-0 (3-(Methylamino)propane-1-sulfonamide hydrochloride)

• Product Name: 3-(Methylamino)propane-1-sulfonamide hydrochloride
• CAS No: 2694744-70-0
• MF: C₄H₁₃ClN₂O₂S
• MW: 188.676218748093
• CID: 6533459
• PubChem ID: 165943403
• Update Time: 2025-06-23

3-(Methylamino)propane-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2694744-70-0
• EN300-28334225
• 3-(methylamino)propane-1-sulfonamide hydrochloride
• 3-(Methylamino)propane-1-sulfonamide hydrochloride

• Inchi： 1S/C4H12N2O2S.ClH/c1-6-3-2-4-9(5,7)8;/h6H,2-4H2,1H3,(H2,5,7,8);1H
• InChI Key： QRJRWXONVJPYIX-UHFFFAOYSA-N
• SMILES： Cl.S(CCCNC)(N)(=O)=O

Computed Properties

• Exact Mass: 188.0386265g/mol
• Monoisotopic Mass: 188.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-(Methylamino)propane-1-sulfonamide hydrochloride

3-(Methylamino)propane-1-sulfonamide Hydrochloride: A Comprehensive Overview

3-(Methylamino)propane-1-sulfonamide hydrochloride (CAS No. 2694744-70-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPSH, has garnered attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-(Methylamino)propane-1-sulfonamide hydrochloride.

Chemical Structure and Properties

3-(Methylamino)propane-1-sulfonamide hydrochloride is a white crystalline solid with a molecular formula of C4H11NO3S·HCl. The compound features a sulfonamide group and a methylamine moiety, which contribute to its distinct chemical and biological properties. The sulfonamide group is known for its ability to form hydrogen bonds and interact with various biological targets, while the methylamine moiety adds flexibility and potential for functionalization. The hydrochloride salt form enhances the compound's solubility in aqueous media, making it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of 3-(Methylamino)propane-1-sulfonamide hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloropropanesulfonyl chloride with methylamine in the presence of a base, followed by hydrolysis to form the sulfonamide. Another approach involves the reaction of 3-aminopropanesulfonic acid with methylamine under appropriate conditions. These synthetic methods have been optimized to improve yield and purity, making large-scale production feasible for both research and industrial purposes.

Biological Activities

3-(Methylamino)propane-1-sulfonamide hydrochloride has been studied for its potential therapeutic applications in various biological systems. Recent research has shown that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory pathways. Additionally, it has demonstrated neuroprotective effects in preclinical models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) disorders.

Clinical Trials and Research Developments

The potential therapeutic benefits of 3-(Methylamino)propane-1-sulfonamide hydrochloride have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. Ongoing studies are focusing on optimizing dosing regimens and exploring its efficacy in treating specific conditions such as chronic inflammatory diseases and neurodegenerative disorders.

Mechanisms of Action

The biological activities of 3-(Methylamino)propane-1-sulfonamide hydrochloride are attributed to its interactions with multiple cellular targets. Research has indicated that the compound can modulate the activity of key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been shown to interact with neurotransmitter receptors in the CNS, potentially contributing to its neuroprotective effects. These mechanisms are being further investigated to elucidate the full scope of the compound's therapeutic potential.

Safety and Toxicology

The safety profile of 3-(Methylamino)propane-1-sulfonamide hydrochloride is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in human subjects.

Future Perspectives

The future of 3-(Methylamino)propane-1-sulfonamide hydrochloride in medicinal chemistry and pharmaceutical research looks promising. Ongoing clinical trials are expected to provide more comprehensive data on its safety and efficacy, paving the way for potential approval as a therapeutic agent. Additionally, further research into novel synthetic methods and structural modifications may lead to the development of more potent derivatives with improved pharmacological properties.

In conclusion, 3-(Methylamino)propane-1-sulfonamide hydrochloride (CAS No. 2694744-70-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, combined with its biological activities and favorable safety profile, positions it as a promising candidate for future drug development efforts.